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Compound of Interest

Compound Name: Tenacissoside E

Cat. No.: B15596537

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This technical guide addresses the molecular formula and weight of
Tenacissoside E. Following a comprehensive search, specific data for "Tenacissoside E" is
not available in the public domain. In lieu of this, this document provides a comparative
summary of the physicochemical properties of closely related and well-documented
Tenacissoside compounds, namely Tenacissoside G, H, |, and L. These compounds are all C21
steroidal glycosides isolated from the stems of Marsdenia tenacissima.

Quantitative Data Summary

For ease of comparison, the molecular formulas and weights of the documented Tenacissoside
analogs are presented in the table below.

Compound Molecular Formula Molecular Weight ( g/mol )
Tenacissoside G C42H640 792.95

Tenacissoside H C42H66014 794.97[1][2][3]

Tenacissoside | C44H62014 814.95[4], 815.0[5]
Tenacissoside L C42H72016 833

Experimental Protocols and Signaling Pathways
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Due to the absence of specific data for Tenacissoside E in the conducted research, no
experimental protocols or signaling pathways can be described for this particular compound.
Research is available for related compounds such as Tenacissoside H, which has been studied
for its anti-tumor activity and its role in regulating the PI3K/Akt-NF-kB transduction cascade[1].
Similarly, Tenacissoside G is noted for its potential to reverse multidrug resistance in cancer
cells overexpressing P-glycoprotein[6].

Logical Relationship of Tenacissoside Analogs

The following diagram illustrates the common origin of the known Tenacissoside compounds.
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Caption: Relationship of Tenacissoside Analogs to their Botanical Source.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15596537#tenacissoside-e-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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